Cas no 298204-46-3 (Cyclohexanecarboxylic acid, 2-oxo-, 2-methylpropyl ester)

• Product Name: Cyclohexanecarboxylic acid, 2-oxo-, 2-methylpropyl ester
• CAS No: 298204-46-3
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 1443425
• Update Time: 2024-08-24

Cyclohexanecarboxylic acid, 2-oxo-, 2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 2-oxo-, 2-methylpropyl ester

• Inchi： 1S/C11H18O3/c1-8(2)7-14-11(13)9-5-3-4-6-10(9)12/h8-9H,3-7H2,1-2H3
• InChI Key： YXRGWDHDYZKMPB-UHFFFAOYSA-N
• SMILES： C1(C(OCC(C)C)=O)CCCCC1=O

Computed Properties

• Exact Mass: 198.12564
• Monoisotopic Mass: 198.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Density: 1.040±0.06 g/cm3(Predicted)
• Boiling Point: 277.6±33.0 °C(Predicted)
• PSA: 43.37
• pka: 12.00±0.20(Predicted)